BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 5,15-
Dimethyltritriacontane: Chemical Properties and
Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5,15-Dimethyltritriacontane

Cat. No.: B15425309

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties and
structural characteristics of 5,15-Dimethyltritriacontane. Due to the limited availability of
specific experimental data for this compound in publicly accessible literature, this document
also includes general information on the synthesis and properties of branched alkanes to
provide a broader context for researchers.

Core Chemical Properties

Quantitative data for many of the core chemical properties of 5,15-Dimethyltritriacontane are
not readily available in scientific literature. The following table summarizes the known
information.
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Property Value Source
Molecular Formula C35H72 ChemBK[1]
Molecular Weight 492.95 g/mol ChemBK[1]
CAS Number 110371-78-3 ChemBK][1]
Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Chemical Structure

5,15-Dimethyltritriacontane is a long-chain branched alkane. Its structure consists of a 33-
carbon backbone (tritriacontane) with two methyl groups attached at the 5th and 15th carbon
positions.

IUPAC Name: 5,15-dimethyltritriacontane
The structure can be represented as:

Synthesis and Characterization

Specific experimental protocols for the synthesis of 5,15-Dimethyltritriacontane are not
detailed in the available literature. However, the synthesis of high-molecular-weight branched
alkanes generally involves multi-step organic chemistry procedures. Common strategies
include coupling reactions of smaller alkyl chains or the modification of long-chain precursors.

A general approach to synthesizing such molecules could involve:
» Grignard Reactions: Coupling of appropriate Grignard reagents with alkyl halides.

o Wittig Reactions: Formation of the carbon backbone through the reaction of a phosphorane
with an aldehyde or ketone, followed by reduction of the resulting alkene.
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» Friedel-Crafts Alkylation: While more common for aromatic compounds, variations can be
used to introduce alkyl branches onto a long chain.

Characterization of a synthesized long-chain branched alkane like 5,15-
Dimethyltritriacontane would typically involve:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the positions of the methyl
branches and the overall structure of the carbon backbone.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern,
confirming the elemental composition.

e Gas Chromatography (GC): To assess the purity of the compound.

Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activity or involvement in any signaling pathways of 5,15-Dimethyltritriacontane.
Branched alkanes are components of various natural waxes and oils and can have diverse
biological roles, but the specific functions of this particular isomer are unknown.

Experimental Protocols and Further Research

The absence of detailed experimental protocols for 5,15-Dimethyltritriacontane highlights an
area for potential future research. The synthesis and subsequent characterization of this
compound would be the first step in exploring its physical, chemical, and potential biological
properties.

For researchers interested in investigating this molecule, the following experimental workflow
could be considered:
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Caption: Proposed experimental workflow for the synthesis and characterization of 5,15-
Dimethyltritriacontane.

This guide serves as a foundational document on 5,15-Dimethyltritriacontane. As new
research becomes available, this information will undoubtedly be expanded. Researchers are
encouraged to contribute to the body of knowledge on this and other long-chain branched
alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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